Cas no 1353977-28-2 (N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide)

• Product Name: N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide
• CAS No: 1353977-28-2
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 2163338
• Update Time: 2025-10-29

N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-chloro-acetyl)-piperidin-3-ylmethyl]-acetamide
• N-((1-(2-Chloroacetyl)piperidin-3-yl)methyl)acetamide
• AM94197
• N-[1-(2-Chloroacetyl)piperidin-3-ylmethyl]acetamide
• N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide

• Inchi： 1S/C10H17ClN2O2/c1-8(14)12-6-9-3-2-4-13(7-9)10(15)5-11/h9H,2-7H2,1H3,(H,12,14)
• InChI Key： UMBSUHGDCJNCSN-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(CNC(C)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 453.3±20.0 °C at 760 mmHg
• Flash Point: 227.9±21.8 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide

Professional Introduction to N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide (CAS No. 1353977-28-2)

N-[1-(2-Chloro-acetyl-piperidin-3-ylmethyl)-acetamide] is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353977-28-2, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the synthesis of novel therapeutic agents.

The molecular structure of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide is characterized by its intricate arrangement of functional groups, which includes a chloro-acetyl moiety and a piperidine ring. These structural elements contribute to the compound's unique chemical properties, making it a valuable candidate for further investigation in drug discovery. The presence of the chloro-acetyl group, in particular, suggests potential reactivity that could be exploited in the development of bioactive molecules.

In recent years, there has been growing interest in the use of piperidine derivatives as pharmacophores in medicinal chemistry. Piperidine rings are known for their ability to enhance the solubility and bioavailability of therapeutic compounds, making them highly sought after in drug design. The specific modification of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide with an acetamide group further enhances its potential as a building block for more complex molecules.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. Current research indicates that N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide may serve as a precursor for drugs that interact with specific biological targets. For instance, studies have suggested that derivatives of this compound could exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. This makes it an attractive candidate for further exploration in the context of precision medicine.

The synthesis of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide involves a series of well-defined chemical reactions that highlight the expertise required to manipulate complex organic molecules. The process typically begins with the preparation of key intermediates, such as 2-chloro-acetyl chloride and piperidine derivatives, which are then coupled to form the desired product. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

From a computational chemistry perspective, the study of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide has provided valuable insights into molecular interactions and drug-receptor binding affinities. Molecular dynamics simulations and quantum mechanical calculations have been used to model the behavior of this compound in various biological environments. These studies not only enhance our understanding of its mechanism of action but also guide the design of more effective derivatives.

The pharmacological profile of N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide is still under active investigation, but preliminary findings suggest promising applications in several therapeutic areas. For example, researchers have explored its potential as an intermediate in the synthesis of antiviral agents, where its structural features could contribute to viral enzyme inhibition. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for developing treatments for neurological disorders.

In conclusion, N-[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-acetamide (CAS No. 1353977-28-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic solutions. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in drug development and medicinal innovation.